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Compound of Interest

Compound Name: 2-Acetylcyclopentanone

Cat. No.: B155173 Get Quote

The safe and compliant disposal of 2-Acetylcyclopentanone is paramount for ensuring the

safety of laboratory personnel and protecting the environment. This guide provides detailed

procedures for the proper handling and disposal of this compound, tailored for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling:

2-Acetylcyclopentanone is classified as a hazardous substance, harmful if swallowed, and is

a combustible liquid.[1][2][3] It is essential to handle this chemical in a well-ventilated area,

preferably within a chemical fume hood. Always wear appropriate personal protective

equipment (PPE), including safety goggles or a face shield, chemical-resistant gloves, and a

lab coat.[2][4] Avoid contact with skin and eyes.[5] In case of a spill, soak it up with an inert

absorbent material and place it in a suitable, closed container for disposal.[4] All sources of

ignition should be removed from the handling area.[4]

Step-by-Step Disposal Procedure:
The disposal of 2-Acetylcyclopentanone must adhere to local, state, and federal hazardous

waste regulations.[6][7][8][9] Under no circumstances should it be disposed of down the drain

or in regular trash.[4]

Segregation: Collect waste 2-Acetylcyclopentanone in a dedicated waste container. Do not

mix it with other waste streams, especially incompatible chemicals such as strong oxidizing
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agents, to prevent hazardous reactions.[4][7] It should be treated as a non-halogenated

organic solvent waste.

Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste

container.[7][10] The container must be chemically compatible with ketones. High-density

polyethylene (HDPE) or glass containers are generally suitable. Ensure the container's cap

is in good condition and provides a tight seal.[10]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "2-Acetylcyclopentanone," and an indication of the associated

hazards (e.g., "Combustible," "Harmful").[7]

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory.[10] This area should be under the control of laboratory personnel, away

from sources of heat, sparks, or open flames.[4][9]

Disposal Request: Once the waste container is full or ready for disposal, follow your

institution's procedures for hazardous waste pickup. This typically involves contacting your

Environmental Health and Safety (EHS) department to arrange for collection by a licensed

hazardous waste disposal contractor.

Quantitative Data
Property Value Source

Flash Point 71.67 °C (161.00 °F) [5]

Density 1.043 g/mL at 25 °C [2][5]

Storage Class 10 - Combustible liquids [2]

Experimental Protocols
Spill Neutralization/Cleanup:

In the event of a small spill, the following procedure should be followed:

Ensure the area is well-ventilated and all ignition sources are removed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC177030050&productDescription=2-ACETYLCYCLOPENTANONE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b155173?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.fishersci.com/store/msds?partNumber=AC177030050&productDescription=2-ACETYLCYCLOPENTANONE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://utiasafety.tennessee.edu/hazardous-waste-guide/
https://www.thegoodscentscompany.com/data/rw1106061.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/179779
https://www.thegoodscentscompany.com/data/rw1106061.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/179779
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate PPE (gloves, goggles, lab coat).

Cover the spill with an inert absorbent material, such as vermiculite, dry sand, or earth.

Once the liquid is fully absorbed, carefully scoop the material into a designated, sealable

container.

Label the container as "Hazardous Waste: 2-Acetylcyclopentanone Spill Debris."

Clean the spill area with soap and water.

Arrange for the disposal of the waste container through your institution's EHS department.

Disposal Workflow
Caption: Workflow for the proper disposal of 2-Acetylcyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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